Cas no 3753-93-3 (Propane, 1,3-diisocyanato-)

Propane, 1,3-diisocyanato- structure
Propane, 1,3-diisocyanato- structure
Product Name:Propane, 1,3-diisocyanato-
CAS No:3753-93-3
MF:C5H6N2O2
MW:126.113340854645
CID:2824596
PubChem ID:11948527
Update Time:2025-04-21

Propane, 1,3-diisocyanato- Chemical and Physical Properties

Names and Identifiers

    • propanediyl diisocyanate
    • Propane, 1,3-diisocyanato-
    • Trimethylen-diisocyanat
    • trimethylenediisocyanate
    • DTXSID20474567
    • SCHEMBL43502
    • MFCD24450429
    • 3753-93-3
    • GEO-04540
    • DTXCID10425381
    • Inchi: 1S/C5H6N2O2/c8-4-6-2-1-3-7-5-9/h1-3H2
    • InChI Key: IKYNWXNXXHWHLL-UHFFFAOYSA-N
    • SMILES: O=C=NCCCN=C=O

Computed Properties

  • Exact Mass: 126.042927438 g/mol
  • Monoisotopic Mass: 126.042927438 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 58.9
  • Molecular Weight: 126.11
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited